Cas no 72229-42-6 (Neolinustatin)

Neolinustatin structure
Neolinustatin structure
Product Name:Neolinustatin
CAS No:72229-42-6
MF:C17H29NO11
MW:423.412266492844
CID:569309
PubChem ID:4479452
Update Time:2025-04-19

Neolinustatin Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile, 2-[(6-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-2-methyl-,(2R)-
    • NEOLINUSTATIN
    • NEOLINUSTATIN(P)
    • NEOLINUSTATIN(P) PrintBack
    • (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxybutanenitrile
    • (2R)-2-((6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methylbutanenitrile
    • Butanenitrile, 2-((6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-2-methyl-, (R)-
    • C08336
    • Q27107514
    • 2-[(6-O-Hexopyranosylhexopyranosyl)oxy]-2-methylbutanenitrile
    • [(2R)-2-(6-O-beta-D-gluc
    • CHEBI:7506
    • (2R)-2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-butanenitrile
    • [(2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile)]
    • (R)-2-Methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
    • CS-0610758
    • HY-151245
    • NS00094437
    • DTXSID90992960
    • AKOS040734463
    • (R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)butanenitrile
    • 72229-42-6
    • AC1L3OZH
    • FS-7313
    • ((2R)-2-(6-O-beta-D-glucopyranosyl-beta-D-glucopyranosyloxy)-2-methylbutyronitrile))
    • (2R)-2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxymethyl)tetrahydropyran-2-yl)oxy-butanenitrile
    • G66311
    • DA-66026
    • Neolinustatin
    • Inchi: 1S/C17H29NO11/c1-3-17(2,6-18)29-16-14(25)12(23)10(21)8(28-16)5-26-15-13(24)11(22)9(20)7(4-19)27-15/h7-16,19-25H,3-5H2,1-2H3/t7-,8-,9-,10-,11+,12+,13-,14-,15-,16+,17-/m1/s1
    • InChI Key: WOSYVGNDRYBQCQ-BARGLTKPSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O[C@](C#N)(C)CC

Computed Properties

  • Exact Mass: 423.17400
  • Monoisotopic Mass: 423.17406074 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 423.4
  • XLogP3: -3.3
  • Topological Polar Surface Area: 202

Experimental Properties

  • Density: 1.52
  • Melting Point: 190~192℃
  • Boiling Point: 705.6°C at 760 mmHg
  • Flash Point: 380.5°C
  • Refractive Index: 1.594
  • PSA: 202.32000
  • LogP: -3.68062

Neolinustatin Pricemore >>

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